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Compound of Interest

Compound Name: 5-Diethylamino-2-pentanone

Cat. No.: B086192 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the proper handling and disposal of chemical reagents is a cornerstone of a safe and compliant

research environment. This guide provides essential, immediate safety and logistical

information for the proper disposal of 5-Diethylamino-2-pentanone, ensuring the protection of

both laboratory personnel and the environment.

Chemical Profile and Hazards

5-Diethylamino-2-pentanone is a flammable liquid that presents several health hazards. It is

known to cause skin and serious eye irritation, and may also lead to respiratory irritation[1]. In

some cases, it has been identified as a poison when administered intravenously[2]. Adherence

to strict safety protocols is therefore non-negotiable when handling this compound.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 5-Diethylamino-2-pentanone
are summarized in the table below.
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Property Value

Molecular Formula C9H19NO[1][2]

Molecular Weight 157.25 g/mol [1][2]

Boiling Point 83-85 °C @ 15 mm Hg[2]

Density 0.861 g/mL at 25 °C[2]

Refractive Index n20/D 1.434[2]

Personal Protective Equipment (PPE) and Spill Response

Before handling 5-Diethylamino-2-pentanone, it is imperative to be equipped with the

appropriate personal protective equipment. This includes, but is not limited to:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves.

Skin Protection: A lab coat and, if necessary, additional protective clothing to prevent skin

contact.

In the event of a spill, the area should be evacuated of all non-essential personnel. All ignition

sources must be eliminated. The spill should be contained and absorbed using an inert, non-

combustible material such as sand, earth, or vermiculite. The collected material should then be

placed in a suitable, sealed container for disposal[3]. It is crucial to use non-sparking tools

during the cleanup process to prevent ignition of flammable vapors[4][5].

Disposal Workflow

The decision-making process for the disposal of 5-Diethylamino-2-pentanone should follow a

structured workflow to ensure safety and regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7739
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852651.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7739
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852651.htm
https://www.benchchem.com/product/b086192?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Pentanone%202-.pdf
https://www.fishersci.com/store/msds?partNumber=AC155815000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/m67001
https://www.benchchem.com/product/b086192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Waste:
5-Diethylamino-2-pentanone

Determine Hazards:
Flammable Liquid, Irritant, Poisonous

Consult Regulations:
Local, Regional, National Waste Disposal Regulations

Select Disposal Method

Licensed Professional Waste Disposal Service

Recommended

Incineration in a chemical incinerator with afterburner and scrubber

If available

Package and Label Waste Container

Store in a well-ventilated, secure area

Arrange for Pickup/Disposal

Click to download full resolution via product page

A flowchart outlining the decision-making process for the proper disposal of 5-Diethylamino-2-
pentanone.
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Step-by-Step Disposal Procedure

Waste Characterization: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste. Given its properties, 5-Diethylamino-
2-pentanone should be treated as hazardous waste.

Consult Regulations: It is mandatory to consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and to identify approved disposal

methods[4].

Collection and Storage:

Collect waste 5-Diethylamino-2-pentanone in a dedicated, properly labeled, and sealed

container.

Store the container in a well-ventilated area, away from heat, sparks, open flames, and

other sources of ignition[4]. The storage area should be secure and locked up[4].

Professional Disposal:

The recommended method for disposal is to contact a licensed professional waste

disposal service[3]. These services are equipped to handle and dispose of hazardous

chemical waste in a compliant and environmentally sound manner.

An alternative disposal method, where permissible and available, is incineration in a

chemical incinerator equipped with an afterburner and scrubber. However, this should only

be carried out by trained personnel in a licensed facility[3].

Contaminated Materials: Any materials, such as absorbent pads or personal protective

equipment, that have been contaminated with 5-Diethylamino-2-pentanone should be

disposed of as hazardous waste along with the chemical itself[3].

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of 5-Diethylamino-2-pentanone, thereby fostering a culture of safety and

environmental stewardship within their institutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b086192?utm_src=pdf-body
https://www.benchchem.com/product/b086192?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC155815000&countryCode=US&language=en
https://www.benchchem.com/product/b086192?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC155815000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC155815000&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Pentanone%202-.pdf
https://dept.harpercollege.edu/chemistry/msds/Pentanone%202-.pdf
https://www.benchchem.com/product/b086192?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Pentanone%202-.pdf
https://www.benchchem.com/product/b086192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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